BENGHE Foundational & Exploratory

Check Availability & Pricing

physical and chemical properties of 4-
butylbenzenesulfonamide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Butylbenzenesulfonamide

Cat. No.: B073704

Technical Guide: 4-Butylbenzenesulfonamide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical
properties of 4-butylbenzenesulfonamide. It includes a summary of its known quantitative
data, detailed experimental protocols for its synthesis, and an examination of its potential
biological significance based on related compounds.

Core Properties of 4-Butylbenzenesulfonamide

4-Butylbenzenesulfonamide, with the CAS number 1135-00-8, is an organic compound
featuring a butyl group attached to a benzenesulfonamide core.[1][2][3] Its molecular formula is
C10H15NO:2S, and it has a molecular weight of 213.30 g/mol .[1][2][3]

Physical and Chemical Properties

The known physical and chemical properties of 4-butylbenzenesulfonamide are summarized
in the table below. It is important to note that while some experimental data is available, certain
values are predicted based on computational models.
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Property Value Source
Molecular Formula C10H15NO2S [1112][3]
Molecular Weight 213.30 g/mol [11[2][3]
CAS Number 1135-00-8 [1]12113]
Melting Point 93-95°C [1]
Boiling Point 354.0 £ 35.0 °C (Predicted) [41[5]
Density 1.157 + 0.06 g/cm? (Predicted) [415]
pKa 10.20 + 0.10 (Predicted) [4115]
Low solubility in water.[6]
. Soluble in polar organic
Solubility )
solvents like ethanol and
chloroform.[7]
Appearance Solid [1][6]

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of 4-

butylbenzenesulfonamide. The following information has been reported:

o Infrared (IR) Spectroscopy: FTIR and ATR-IR spectra are available and can be used to

identify the functional groups present in the molecule.[3]

o Raman Spectroscopy: Raman spectral data is also available for this compound.[3]

While specific NMR and mass spectrometry data for 4-butylbenzenesulfonamide are not

readily available in the searched literature, data for the isomeric N-butylbenzenesulfonamide

(CAS 3622-84-2) is accessible and may provide some comparative insights.[8][9][10]

Experimental Protocols
Synthesis of 4-Butylbenzenesulfonamide
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A general method for the synthesis of benzenesulfonamide derivatives involves the reaction of
a substituted benzenesulfonyl chloride with an amine.[11][12] The following protocol outlines a
potential pathway for the synthesis of 4-butylbenzenesulfonamide.

Reaction: 4-Butylbenzenesulfonyl chloride reacts with ammonia to yield 4-
butylbenzenesulfonamide.

Materials:

4-Butylbenzenesulfonyl chloride

Ammonia (aqueous solution or gas)

An appropriate solvent (e.g., dichloromethane, diethyl ether)

Water

Drying agent (e.g., anhydrous sodium sulfate)

Procedure:

o Dissolve 4-butylbenzenesulfonyl chloride in the chosen organic solvent in a reaction flask.

e Cool the solution in an ice bath.

» Slowly add an excess of concentrated aqueous ammonia solution with vigorous stirring.
Alternatively, bubble ammonia gas through the solution.

 After the addition is complete, continue to stir the reaction mixture at room temperature for a
specified time to ensure the reaction goes to completion.

o Transfer the reaction mixture to a separatory funnel.

e Wash the organic layer with water to remove any unreacted ammonia and ammonium salts.

e Dry the organic layer over an anhydrous drying agent.

« Filter the mixture to remove the drying agent.
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e Remove the solvent under reduced pressure to obtain the crude 4-
butylbenzenesulfonamide.

e The crude product can be further purified by recrystallization from a suitable solvent system.

Workflow Diagram:

4-Butylbenzenesulfonyl Chloride + Reaction in Aqueous Workup Drying of y A
[ PO Horganic SolvenD—'( (Washing) Organic Layer Solvent Evaporation Recrystallization Pure 4-Butylbenzenesulfonamide

Click to download full resolution via product page

Synthesis workflow for 4-butylbenzenesulfonamide.

Biological Activity and Significance

While specific biological activity and signaling pathway information for 4-
butylbenzenesulfonamide is not extensively documented in the reviewed literature, studies
on its isomer, N-butylbenzenesulfonamide (NBBS), have revealed notable biological effects. It
is crucial to underscore that the following findings pertain to the N-butyl isomer and may not be
directly extrapolated to 4-butylbenzenesulfonamide.

» Antiandrogenic Activity: N-butylbenzenesulfonamide has been identified as an antagonist of
the human androgen receptor.[13] This finding suggests that compounds with this structural
motif could be of interest in the research and development of treatments for androgen-
dependent conditions.

o Immunomodulatory Effects: Studies have indicated that N-butylbenzenesulfonamide can
modulate the immune system.[14][15] Oral exposure in animal models has been shown to
affect both innate and adaptive immune responses.[14][15]

Further research is required to determine if 4-butylbenzenesulfonamide exhibits similar
biological activities.

Safety and Handling
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4-Butylbenzenesulfonamide is classified as a substance that causes skin and serious eye
irritation.[1][16] It may also cause respiratory irritation.[1][3] Standard laboratory safety
protocols, including the use of personal protective equipment such as gloves and safety
glasses, should be followed when handling this compound.[1]

Disclaimer: This document is intended for informational purposes only and should not be used
as a substitute for professional scientific or medical advice. Always consult the relevant safety
data sheets (SDS) before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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